5-(3-Phenylprop-2-en-1-ylidene)-1,3-diazinane-2,4,6-trione

• CAS RN: 23450-49-9
• Molecular Formula: C13H10N2O3
• Molecular Weight: 242.23 g/mol
• IUPAC Name: 5-cinnamylidene-1,3-diazinane-2,4,6-trione
• InChI: InChI=1S/C13H10N2O3/c16-11-10(12(17)15-13(18)14-11)8-4-7-9-5-2-1-3-6-9/h1-8H,(H2,14,15,16,17,18)
• InChI Key: CRQHPZFBGAKYRX-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C=CC=C2C(=O)NC(=O)NC2=O

Description

5-(3-Phenylprop-2-en-1-ylidene)-1,3-diazinane-2,4,6-trione is a useful research compound. Its molecular formula is C13H10N2O3 and its molecular weight is 242.23 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Barbituric acid (10.0 g) was dissolved in water (150 ml) at reflux, and the solution was stirred vigorously and maintained at just below refluxing point while freshly distilled cinnamaldehyde (10.3 g) was added slowly: a yellow precipitate formed almost immediately. After the addition, the mixture was stirred and maintained at just below refluxing point for 1 hour to complete the reaction. The product was filtered off, washed several times with hot water and then with cold ethanol, and then dried to give yellow 5-cinnamylidenebarbituric acid (18 g, 96% theoretical yield) m.p. 268°-70° (decomp).